Cas no 55974-85-1 (3-(4-Oxo-1,4-dihydrocinnolin-3-yl)propanoic acid)

• Product Name: 3-(4-Oxo-1,4-dihydrocinnolin-3-yl)propanoic acid
• CAS No: 55974-85-1
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6785391
• PubChem ID: 12307277
• Update Time: 2024-05-09

3-(4-Oxo-1,4-dihydrocinnolin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Oxo-1,4-dihydrocinnolin-3-yl)propanoic acid
• SCHEMBL11806745
• 3-(4-oxo-1H-cinnolin-3-yl)propanoic acid
• F88981
• 55974-85-1

• Inchi： 1S/C11H10N2O3/c14-10(15)6-5-9-11(16)7-3-1-2-4-8(7)12-13-9/h1-4H,5-6H2,(H,12,16)(H,14,15)
• InChI Key： KPVGDFXSDWRFRW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NN=C1CCC(=O)O

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines